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Introduction

SCR130 is a potent and specific small molecule inhibitor of DNA Ligase 1V, a critical enzyme in
the Non-Homologous End Joining (NHEJ) pathway. The NHEJ pathway is the primary
mechanism for repairing DNA double-strand breaks (DSBs) in mammalian cells. By inhibiting
this pathway, SCR130 leads to an accumulation of DSBS, ultimately triggering programmed cell
death (apoptosis). This makes SCR130 a valuable tool for studying the DNA Damage
Response (DDR) and a potential candidate for cancer therapeutics, particularly in combination
with radiation or other DNA-damaging agents.[1][2] These application notes provide detailed
protocols for utilizing SCR130 in key cellular assays to investigate the DNA damage response.

Mechanism of Action

SCR130 is a derivative of SCR7 and exhibits significantly higher efficacy in inducing
cytotoxicity in cancer cell lines.[2][3] It specifically targets and inhibits DNA Ligase IV, showing
minimal to no effect on DNA Ligase | and Ill.[1] This specificity allows for targeted investigation
of the NHEJ pathway. Inhibition of DNA Ligase IV by SCR130 prevents the final ligation step in
NHEJ, leading to an accumulation of unrepaired DSBs. This accumulation of DNA damage
activates downstream signaling cascades, including the phosphorylation of ATM and p53, and
ultimately induces apoptosis through both intrinsic and extrinsic pathways.
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Quantitative Data Summary

The following tables summarize the quantitative effects of SCR130 on various cancer cell lines.

Table 1: Cytotoxicity of SCR130 in Human Cancer Cell Lines

Cell Line Cancer Type IC50 (uM) after 48h
Nalm6 B-cell Precursor Leukemia 2.2
HelLa Cervical Cancer 5.9
T-cell Acute Lymphoblastic
CEM ) 6.5
Leukemia
N114 11
Reh B-cell Precursor Leukemia 14.1

Table 2: Apoptosis Induction by SCR130 in Reh Cells

SCR130 Concentration
(uM)

Treatment Time (h)

Percentage of Apoptotic
Cells (Early + Late)

Concentration-dependent

7 48 ,
increase
Concentration-dependent
14 48 .
increase
Concentration-dependent
21 48

increase

Note: Specific percentages were not provided in the source material, but a clear dose-

dependent increase was reported.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of SCR130 and a general workflow

for its application in DDR studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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